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Compound of Interest

Compound Name: SQ-29548

CAS No.: 98299-61-7

Cat. No.: B1232149

Get Quote

This document provides immediate safety and logistical information for the proper disposal of

SQ-29548, a selective thromboxane-prostanoid (TP) receptor antagonist. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

standard chemical handling protocols. This guidance is intended for researchers, scientists,

and drug development professionals.

While a specific Safety Data Sheet (SDS) detailing the disposal of SQ-29548 is not readily

available in the public domain, a Safety Data Sheet for a similar product from Sigma-Aldrich

classifies it as not a hazardous substance or mixture.[1] However, it is prudent to handle all

laboratory chemicals with care. One supplier, Cayman Chemical, advises that the material

should be considered hazardous until more information is available.[2] Therefore, the following

disposal procedures are based on general best practices for non-hazardous chemical waste in

a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the
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compound in a well-ventilated area to avoid inhalation of any dust or aerosols.

Spill Management: In the event of a spill, cover the drains to prevent the chemical from

entering the sewer system.[1] Collect the spilled material through binding and pumping off or by

dry uptake.[1]

Step-by-Step Disposal Protocol
Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines on chemical waste disposal, as regulations can vary.

Small Quantities: For very small residual quantities, it may be permissible to dispose of them

with regular laboratory trash, provided the chemical is not classified as hazardous.

Container Rinsing: If the original container is to be disposed of, it should be triple-rinsed with

an appropriate solvent. The rinsate should be collected and treated as chemical waste.

Waste Collection: Collect waste SQ-29548 and any contaminated materials (e.g., paper

towels, gloves) in a designated, properly labeled waste container.

Labeling: Ensure the waste container is clearly labeled with the chemical name and any

known hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials pending disposal.

Professional Disposal: Arrange for the disposal of the chemical waste through your

institution's hazardous waste management program or a licensed chemical waste disposal

company.

Chemical and Physical Properties of SQ-29548
The following table summarizes the known quantitative data for SQ-29548.
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Property Value

CAS Number 98672-91-4

Molecular Formula C₂₁H₂₉N₃O₄

Molecular Weight 387.5 g/mol

Solubility in DMSO 5 mg/mL

Solubility in Ethanol 0.5 mg/mL

Storage Temperature -20°C

Source: Cayman Chemical, MedChemExpress[3][4]

Experimental Protocols Cited
The primary use of SQ-29548 in the cited literature is as a selective TP receptor antagonist in

various experimental settings. Key experimental applications include:

Inhibition of Platelet Aggregation: SQ-29548 is used to inhibit the aggregation of washed

human platelets induced by U-46619, with an IC₅₀ of 0.06 µM.[3]

Antagonism of Smooth Muscle Contraction: It is utilized to antagonize U-46619 induced

contraction of rat and guinea pig tracheal, arterial, and venous smooth muscles.[3]

Radioligand Binding Assays: Radiolabeled SQ-29548 is used in binding assays to

characterize thromboxane A2/prostaglandin H2 receptors in human platelets.[5]

Disposal Workflow for SQ-29548
The following diagram illustrates the logical workflow for the proper disposal of SQ-29548.
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Start: Need to Dispose of SQ-29548

Consult Institutional EHS Guidelines

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Quantity of Waste

Small Residual Quantity

Small

Bulk Quantity or Contaminated Materials

Large

Dispose in Labeled Solid Waste Container Collect in a Designated, Labeled Waste Container

Triple Rinse Original Container if Empty

Store Waste in a Secure, Designated Area

Collect Rinsate as Chemical Waste

Arrange for Professional Waste Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SQ-29548.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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